Cas no 480438-62-8 (2-Butoxy-5-fluorophenylboronic acid)

2-Butoxy-5-fluorophenylboronic acid Properties

Names and Identifiers

• (2-Butoxy-5-fluorophenyl)boronic acid
• 2-Butoxy-5-fluorophenylboronic acid
• CS-0174035
• MFCD05664232
• SCHEMBL3316395
• DTXSID50584284
• (2-Butoxy-5-fluoro-phenyl)boronic acid
• AKOS004114043
• AB22329
• 480438-62-8
• (2-Butoxy-5-fluorophenyl)boronicacid
• E78109
• BS-22468
• +Expand

• MDL： MFCD05664232
• InChIKey： ILEICROJFBXMNF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14BFO3/c1-2-3-6-15-10-5-4-8(12)7-9(10)11(13)14/h4-5,7,13-14H,2-3,6H2,1H3
• SMILES： CCCCOC1=C(C=C(C=C1)F)B(O)O

Computed Properties

• Exact Mass: 212.10200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 212.1020026 g/mol
• Heavy Atom Count: 15
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.7Ų
• Molecular Weight: 212.03

Experimental Properties

• LogP: 0.68440
• PSA: 49.69000
• Refractive Index: 1.496
• Boiling Point: 366.0±52.0 °C at 760 mmHg
• Melting Point: 61-66 °C (lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 175.1±30.7 °C
• Density: 1.2±0.1 g/cm3

2-Butoxy-5-fluorophenylboronic acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Butoxy-5-fluorophenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%